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Compound of Interest

Compound Name: 3-(2-Thiazolyl)-2-propynol

Cat. No.: B056319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and characterization

of the novel heterocyclic compound, 3-(2-Thiazolyl)-2-propynol. This molecule, featuring a

thiazole ring linked to a propargyl alcohol moiety, holds potential as a versatile building block in

medicinal chemistry and materials science. Thiazole derivatives are known to exhibit a wide

range of biological activities, and the introduction of a reactive propargyl group offers numerous

possibilities for further functionalization.[1] This document outlines a plausible synthetic route

based on the well-established Sonogashira coupling reaction and presents expected

characterization data based on analyses of structurally similar compounds.

Physicochemical Properties
A summary of the key physicochemical properties of 3-(2-Thiazolyl)-2-propynol is presented

in Table 1. These values are computed and sourced from the PubChem database.[2]
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Property Value Reference

Molecular Formula C6H5NOS [2]

Molecular Weight 139.18 g/mol [2]

Exact Mass 139.00918496 Da [2]

XLogP3 0.5 [2]

Hydrogen Bond Donor Count 1 [2]

Hydrogen Bond Acceptor

Count
3 [2]

Rotatable Bond Count 1 [2]

Topological Polar Surface Area 61.4 Å² [2]

Table 1: Computed Physicochemical Properties of 3-(2-Thiazolyl)-2-propynol

Synthesis Methodology
The synthesis of 3-(2-Thiazolyl)-2-propynol can be effectively achieved via a Sonogashira

cross-coupling reaction. This widely utilized carbon-carbon bond-forming reaction involves the

coupling of a terminal alkyne with an aryl or vinyl halide, catalyzed by a palladium complex and

a copper(I) co-catalyst.[3] In this proposed synthesis, 2-bromothiazole is coupled with propargyl

alcohol.
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Reactants & Catalysts

2-Bromothiazole

Sonogashira Coupling

Propargyl Alcohol

Pd(PPh3)2Cl2, CuI

Triethylamine (Et3N)

THF

Aqueous Workup & Extraction Column Chromatography 3-(2-Thiazolyl)-2-propynol

Purified Product

NMR Spectroscopy
(¹H, ¹³C) IR Spectroscopy Mass Spectrometry

Data Analysis & Structural Confirmation

Confirmed Structure of
3-(2-Thiazolyl)-2-propynol
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3-(2-Thiazolyl)-2-propynol

Potential Biological Targets
(e.g., Enzymes, Receptors)

Antimicrobial Activity Anti-inflammatory Pathways Anticancer Mechanisms

Therapeutic Effects

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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